Cas no 34632-71-8 (4-oxo-3,4-dihydroquinazoline-2-carbohydrazide)

• Product Name: 4-oxo-3,4-dihydroquinazoline-2-carbohydrazide
• CAS No: 34632-71-8
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 316189
• PubChem ID: 135511438
• Update Time: 2025-10-29

4-oxo-3,4-dihydroquinazoline-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarboxylicacid, 3,4-dihydro-4-oxo-, hydrazide
• 4-oxo-1H-quinazoline-2-carbohydrazide
• 4-OXO-3,4-DIHYDRO-QUINAZOLINE-2-CARBOXYLIC ACID HYDRAZIDE
• 4-Oxo-3,4-dihydroquinazoline-2-carbohydrazide
• 4-OXO-3H-QUINAZOLINE-2-CARBOHYDRAZIDE
• 4-oxo-1,4-dihydroquinazoline-2-carbohydrazide
• SCHEMBL6157123
• CCG-242356
• CS-0287666
• NS00018565
• DTXSID00352657
• F3099-5713
• AKOS000122603
• 4-quinazolone-2-carboxylic acid hydrazide
• Oprea1_827248
• 4-OXO-3,4-DIHYDRO-QUINAZOLINE-2-CARBOXYLICACIDHYDRAZIDE
• J-019683
• EN300-03778
• 34632-71-8
• HMS551M08
• Maybridge1_003616
• 4-oxo-3,4-dihydroquinazoline-2-carbohydrazide

• Inchi： 1S/C9H8N4O2/c10-13-9(15)7-11-6-4-2-1-3-5(6)8(14)12-7/h1-4H,10H2,(H,13,15)(H,11,12,14)
• InChI Key： USFNPPAZHOLLBF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C(NN)=O)N1

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.757
• PSA: 96.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-oxo-3,4-dihydroquinazoline-2-carbohydrazide

Comprehensive Overview of 4-oxo-3,4-dihydroquinazoline-2-carbohydrazide (CAS No. 34632-71-8): Properties, Applications, and Research Insights

4-oxo-3,4-dihydroquinazoline-2-carbohydrazide (CAS No. 34632-71-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This quinazoline derivative belongs to a class of nitrogen-containing bicyclic compounds, which are widely explored for their potential biological activities. The presence of both carbonyl and hydrazide functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for 4-oxo-3,4-dihydroquinazoline-2-carbohydrazide has surged, driven by its applications in developing novel anticancer agents, antimicrobial compounds, and enzyme inhibitors. Researchers have focused on optimizing its synthesis to improve yield and purity, addressing common challenges such as reaction selectivity and byproduct formation. The compound's mechanism of action often involves interactions with biological targets like kinases or DNA, making it a subject of interest in precision medicine and targeted therapy studies.

From an industrial perspective, CAS No. 34632-71-8 is frequently utilized as a building block in combinatorial chemistry and high-throughput screening. Its compatibility with various coupling reagents and catalysts enables the creation of diverse quinazoline-based libraries, which are essential for hit-to-lead optimization in drug development. Additionally, its stability under standard laboratory conditions ensures reliable performance in multi-step synthetic routes.

Environmental and regulatory considerations are also critical when working with 4-oxo-3,4-dihydroquinazoline-2-carbohydrazide. While the compound itself is not classified as hazardous, proper handling protocols must be followed to minimize exposure risks. Recent advancements in green chemistry have introduced eco-friendly synthesis methods, such as microwave-assisted reactions or solvent-free techniques, to reduce waste and energy consumption during production.

The growing interest in personalized medicine and AI-driven drug discovery has further highlighted the relevance of this compound. Computational models often use quinazoline scaffolds to predict binding affinities or ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, accelerating the identification of promising candidates. As a result, CAS No. 34632-71-8 is increasingly mentioned in patents and peer-reviewed publications focusing on structure-activity relationships (SAR) and fragment-based drug design.

In conclusion, 4-oxo-3,4-dihydroquinazoline-2-carbohydrazide represents a pivotal compound in modern chemical research, bridging gaps between synthetic chemistry, biology, and computational science. Its adaptability and broad applicability ensure its continued prominence in both academic and industrial settings, particularly as the demand for innovative therapeutic solutions grows. Future studies may explore its potential in emerging fields like bioconjugation or nanomaterial functionalization, further expanding its utility beyond traditional domains.